Cas no 2138282-94-5 (N-{[5-(trifluoromethyl)furan-2-yl]methyl}cyclopropanamine)

N-{[5-(Trifluoromethyl)furan-2-yl]methyl}cyclopropanamine is a specialized organic compound featuring a furan ring substituted with a trifluoromethyl group and a cyclopropylamine moiety. The trifluoromethyl group enhances its electron-withdrawing properties, making it valuable in medicinal chemistry and agrochemical applications. The cyclopropylamine component contributes to its structural rigidity, potentially improving binding affinity in bioactive molecules. This compound is particularly useful as an intermediate in the synthesis of pharmaceuticals or crop protection agents, where its unique combination of functional groups can influence metabolic stability and lipophilicity. Its well-defined structure allows for precise modifications, facilitating research in drug discovery and material science.
N-{[5-(trifluoromethyl)furan-2-yl]methyl}cyclopropanamine structure
2138282-94-5 structure
Product Name:N-{[5-(trifluoromethyl)furan-2-yl]methyl}cyclopropanamine
CAS No:2138282-94-5
MF:C9H10F3NO
MW:205.17701292038
CID:6288365
PubChem ID:165454800
Update Time:2025-06-25

N-{[5-(trifluoromethyl)furan-2-yl]methyl}cyclopropanamine Chemical and Physical Properties

Names and Identifiers

    • 2138282-94-5
    • N-{[5-(trifluoromethyl)furan-2-yl]methyl}cyclopropanamine
    • EN300-725065
    • Inchi: 1S/C9H10F3NO/c10-9(11,12)8-4-3-7(14-8)5-13-6-1-2-6/h3-4,6,13H,1-2,5H2
    • InChI Key: ZLMWSDZQHLCXCZ-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=C(CNC2CC2)O1)(F)F

Computed Properties

  • Exact Mass: 205.07144843g/mol
  • Monoisotopic Mass: 205.07144843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 25.2Ų

N-{[5-(trifluoromethyl)furan-2-yl]methyl}cyclopropanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-725065-1.0g
N-{[5-(trifluoromethyl)furan-2-yl]methyl}cyclopropanamine
2138282-94-5
1g
$0.0 2023-06-06

Additional information on N-{[5-(trifluoromethyl)furan-2-yl]methyl}cyclopropanamine

Introduction to N-{[5-(trifluoromethyl)furan-2-yl)methyl)cyclopropanamine (CAS No. 2138282-94-5)

N-{[5-(trifluoromethyl)furan-2-yl]methyl)cyclopropanamine is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2138282-94-5, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development. The presence of a trifluoromethyl group and a cyclopropanamine moiety contributes to its distinctive reactivity and utility in synthetic chemistry.

The cyclopropanamine moiety in N-{[5-(trifluoromethyl)furan-2-yl)methyl)cyclopropanamine is particularly noteworthy, as it introduces a rigid three-membered ring into the molecular structure. This feature can influence the compound's pharmacokinetic behavior, including its solubility, metabolic stability, and interaction with biological targets. The trifluoromethyl group further enhances the compound's lipophilicity, which is often a desirable trait in drug candidates aiming to achieve better membrane penetration and target binding affinity.

In recent years, there has been growing interest in the development of novel therapeutic agents that incorporate heterocyclic structures. The furan ring in N-{[5-(trifluoromethyl)furan-2-yl)methyl)cyclopropanamine serves as an excellent scaffold for medicinal chemists due to its ability to engage in various non-covalent interactions with biological molecules. This flexibility makes it a valuable component in designing molecules with specific pharmacological profiles.

The synthesis of N-{[5-(trifluoromethyl)furan-2-yl)methyl)cyclopropanamine involves multi-step organic transformations that highlight the compound's synthetic complexity. Key steps typically include the formation of the cyclopropanamine core, followed by functionalization with the furan derivative bearing a trifluoromethyl group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

Recent studies have demonstrated the potential of N-{[5-(trifluoromethyl)furan-2-yl)methyl)cyclopropanamine as a lead compound in the development of new drugs targeting various diseases. Its structural features make it a promising candidate for further optimization to enhance its biological activity and selectivity. For instance, modifications to the trifluoromethyl group or the cyclopropanamine moiety could lead to improved pharmacological properties.

The use of computational modeling and high-throughput screening has accelerated the discovery process for compounds like N-{[5-(trifluoromethyl)furan-2-yl)methyl)cyclopropanamine. These tools allow researchers to predict how different structural modifications will affect the compound's behavior, thereby guiding the design of more effective drug candidates. The integration of experimental data with computational insights has become indispensable in modern drug discovery.

In conclusion, N-{[5-(trifluoromethyl)furan-2-yl)methyl)cyclopropanamine (CAS No. 2138282-94-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new ways to leverage this compound's properties, it is likely to play an increasingly important role in drug development efforts worldwide.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd